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Compound of Interest

Compound Name: Hexyl salicylate

Cat. No.: B1212152

Introduction

Hexyl salicylate (CAS No. 6259-76-3) is an aromatic ester widely utilized as a fragrance
ingredient in a variety of consumer products, including cosmetics, detergents, and air care
products, owing to its characteristic sweet, floral, and fruity odor.[1][2] Despite its widespread
use, its toxicological profile necessitates a thorough risk assessment to ensure consumer
safety. Regulatory bodies have classified hexyl salicylate as a Category 1 skin sensitizer and
a suspected Category 2 reproductive toxicant.[1][2] This classification is primarily based on a
combination of in vivo animal data and a "read-across" approach from its metabolites and
structural analogues.[1][2]

This technical guide provides a comprehensive overview of the toxicological profile of hexyl
salicylate. It is intended for researchers, scientists, and drug development professionals,
offering detailed data, experimental methodologies, and a summary of the risk assessment
framework used to establish safe use concentrations.

Metabolism and Pharmacokinetics

A critical aspect of hexyl salicylate's toxicological evaluation is its metabolic fate. It is
understood to undergo rapid and complete hydrolysis in the body, breaking down into its
primary metabolites: salicylic acid and 1-hexanol.[1][3] Consequently, the systemic toxicity of
hexyl salicylate is largely attributed to the known toxicological properties of salicylic acid.[3][4]
This metabolic pathway is fundamental to the read-across approach used in risk assessments
where data on hexyl salicylate is lacking.[1][2][3]
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Metabolic Pathway of Hexyl Salicylate
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Caption: Metabolic hydrolysis of hexyl salicylate.

Toxicological Endpoints
Acute Toxicity

Hexyl salicylate exhibits a low order of acute toxicity via oral and dermal routes of exposure.

[3][4] No data are available for acute inhalation toxicity.[3][4]

Endpoint Species Route Value (LD50) Reference
Acute Toxicity Rat Oral > 5000 mg/kg [516]117]
Acute Toxicity Rabbit Dermal > 5000 mg/kg [6][8]
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Experimental Protocol: Acute Oral Toxicity (Based on OECD Guideline 420)
o Objective: To determine the acute oral toxicity of a substance.
o Test Animals: Typically, rats are used. A study on hexyl salicylate involved 10 rats.[5][7]

e Procedure:

[e]

Animals are fasted prior to dosing.

o

A single high dose of the test substance (e.g., 5000 mg/kg) is administered to a small
group of animals by gavage.

o

Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes,
and behavior), and body weight changes.[3][5][7]

o

The observation period is typically 14 days.[3][5][7]

o Results Interpretation: The LD50 (Lethal Dose, 50%) is determined. For hexyl salicylate,
one animal death was reported at the 5.0 g/kg dose, leading to the conclusion that the LD50
exceeds this value.[5][7]

Skin and Eye Irritation

Hexyl salicylate is classified as a skin irritant.[8][9][10] Animal studies indicate mild to
moderate irritation at high concentrations (=25%), though it is not considered a classifiable
irritant under cosmetic use conditions.[3][4] In vivo eye irritation studies in rabbits showed
slight, reversible effects.[3][4]
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Endpoint Test System Concentration Result Reference
) o o ) Mild to moderate
Skin Irritation Rabbit (in vivo) Undiluted o [3]
irritation
Human (Patch o
30% No irritation [51[11]
Test)
Human (Patch o
3% No irritation [5]
Test)
Slight, reversible
Eye Irritation Rabbit (in vivo) Undiluted irritation (fully [31[4]

resolved by 72h)

Experimental Protocol: In Vivo Skin Irritation (Based on OECD Guideline 404)

o Objective: To assess the potential of a substance to cause skin irritation.

o Test Animals: Albino rabbits are typically used.

e Procedure:

o Asmall area of the animal's dorsal skin is clipped free of fur.

o A measured amount of the test substance (e.g., 0.5 mL of undiluted hexyl salicylate) is

applied to a small patch of skin.

o The treated area is covered with a gauze patch for a specified exposure period (e.g., 4

hours).

o After the exposure period, the patch is removed, and the skin is cleaned.

o The skin is evaluated for signs of erythema (redness) and edema (swelling) at specific

time points (e.g., 1, 24, 48, and 72 hours) after patch removal.

o Reactions are scored according to a standardized grading system.
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+ Results Interpretation: The mean scores for erythema and edema are used to classify the
substance's irritation potential.
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Workflow: In Vivo Skin Irritation Test (OECD 404)

Select Healthy
Albino Rabbits

Prepare Test Site:
Clip fur from dorsal area

l

Apply 0.5 mL of
Test Substance (Hexyl Salicylate)
to a skin patch

l

Cover with Gauze Patch
for 4-hour exposure

l

Remove Patch
& Clean Skin

l

Observe & Score Skin Reactions
(Erythema & Edema)
at 1, 24, 48, 72 hours

Classify Irritation Potential
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Risk Assessment Logic for Hexyl Salicylate (Systemic Effects)

Hazard ldentification

(Reproductive Toxicity)

Read-Across Approach
M lite: Salicylic Aci

Point of Departure (POD) Aggregate Exposure (SED)
NOAEL = 75 mg/kg/day from Cosmetic Use
(from Salicylic Acid data) (e.g., 0.116 mg/kg/day)

Calculate Margin of Safety (MoS)
MoS = POD / SED

Risk Characterization
MoS > 100
Conclusion: Safe under
proposed use conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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